Cas no 869074-80-6 (7-{(3-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one)

• Product Name: 7-{(3-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one
• CAS No: 869074-80-6
• MF: C₁₂H₉ClN₄OS₂
• MW: 324.809057950974
• CID: 6496931
• Update Time: 2025-10-28

7-{(3-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-{(3-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one
• 4H-[1,3,4]Thiadiazolo[2,3-c][1,2,4]triazin-4-one, 7-[[(3-chlorophenyl)methyl]thio]-3-methyl-

• Inchi： 1S/C12H9ClN4OS2/c1-7-10(18)17-11(15-14-7)20-12(16-17)19-6-8-3-2-4-9(13)5-8/h2-5H,6H2,1H3
• InChI Key： LYTZFYGVCIXOGQ-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=O)N2N=C(SCC3=CC=CC(Cl)=C3)SC2=N1

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 448.0±47.0 °C(Predicted)
• pka: -1.61±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 7-{(3-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one

7-{(3-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one: A Comprehensive Overview

The compound with CAS No. 869074-80-6, known as 7-{(3-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiadiazolo-triazinones, which are known for their unique structural features and diverse biological activities. The molecule incorporates a methylsulfanyl group attached to a chlorophenyl ring, which contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of thiadiazolo-triazinone derivatives in drug discovery and development. These compounds are often explored for their potential as antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. The presence of the methylsulfanyl group in this compound enhances its stability and bioavailability, making it a promising candidate for further research in medicinal chemistry.

The synthesis of 7-{(3-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported the use of mild reaction conditions to ensure high yield and purity of the final product. The incorporation of the chlorophenyl ring is achieved through a series of substitution reactions that are optimized for selectivity and efficiency.

One of the most intriguing aspects of this compound is its ability to exhibit selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This property has been extensively studied using advanced cell culture models and in vivo assays. The results suggest that the compound may act through a mechanism involving the inhibition of key enzymes associated with cell proliferation and survival.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its ability to act as a charge transport material in organic photovoltaic cells, where it has shown promising performance under simulated solar conditions.

The structural versatility of 7-{(3-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one allows for further functionalization to tailor its properties for specific applications. By modifying the substituents on the thiadiazole and triazine rings, researchers can enhance its solubility, stability, or bioactivity as needed. This approach has already led to the development of several analogs that are currently under preclinical evaluation.

From an environmental perspective, the synthesis and application of this compound have been designed with sustainability in mind. Efforts are being made to minimize waste generation during the synthesis process and to explore recycling strategies for byproducts. These practices align with the growing emphasis on green chemistry principles in modern chemical research.

In conclusion, 7-{(3-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in both academic research and industrial development.